Cas no 152558-62-8 (Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI))

Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI) structure
152558-62-8 structure
Product Name:Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI)
CAS No:152558-62-8
MF:C10H14N2
MW:164.239671468735
CID:99199
Update Time:2022-09-23

Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI)
    • (-)-NICOTINE-[METHYL-3H]
    • (-)-[N-METHYL-3H]NICOTINE
    • (-)-nicotine-(N-methyl-3H)
    • 3-[(2S)-1-(tritiomethyl)pyrrolidin-2-yl]pyridine
    • Inchi: 1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/t10-/m0/s1/i1T
    • InChI Key: SNICXCGAKADSCV-ZCPMIHGASA-N
    • SMILES: [C@H]1(CCCN1C[3H])C1=CN=CC=C1

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 16.1

Experimental Properties

  • Color/Form: liquid
  • Flash Point: 17 °C
  • Solubility: Not determined

Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:1
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: 16-26-36
  • Hazardous Material Identification: F Xi
  • Storage Condition:−20°C

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